Cas no 62396-50-3 ((3S)-1-benzyl-N-ethyl-N-methylpyrrolidin-3-amine)
62396-50-3 structure
Product Name:(3S)-1-benzyl-N-ethyl-N-methylpyrrolidin-3-amine
CAS No:62396-50-3
MF:C14H22N2
MW:218.337883472443
CID:1637626
PubChem ID:3046569
Update Time:2025-04-21
(3S)-1-benzyl-N-ethyl-N-methylpyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- (3S)-1-benzyl-N-ethyl-N-methylpyrrolidin-3-amine
- Pyrrolidine, 1-benzyl-3-(ethylmethylamino)-, dihydrochloride, L-(S)-
- 3-Pyrrolidineamine, 1-benzyl-N-ethyl-N-methyl-, dihydrochloride, (S)-
- 62396-50-3
- SCHEMBL7498815
- Pyrrolidine, 1-benzyl-3-(ethylmethylamino)-, L-(S)-
- DTXSID90211446
- L-(S)-N-Benzyl-3-ethylmethylaminopyrrolidine dihydrochloride
-
- Inchi: 1S/C14H22N2/c1-3-15(2)14-9-10-16(12-14)11-13-7-5-4-6-8-13/h4-8,14H,3,9-12H2,1-2H3/t14-/m0/s1
- InChI Key: YFJFURKFAKMJMP-AWEZNQCLSA-N
- SMILES: N1(CC2C=CC=CC=2)CC[C@@H](C1)N(C)CC
Computed Properties
- Exact Mass: 218.17846
- Monoisotopic Mass: 218.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
(3S)-1-benzyl-N-ethyl-N-methylpyrrolidin-3-amine Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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